Cas no 1221723-23-4 (ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate)

• Product Name: ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate
• CAS No: 1221723-23-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 4578748
• PubChem ID: 47002442
• Update Time: 2025-06-11

ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• WOFYHISLXQXNEX-UHFFFAOYSA-N
• Ethyl 5-Acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate
• ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C10H15NO3/c1-3-14-10(13)11-6-4-5-9(7-11)8(2)12/h7H,3-6H2,1-2H3
• InChI Key： WOFYHISLXQXNEX-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)C=C(C(C)=O)CC1

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines

Additional information on ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate

Chemical Profile of Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1221723-23-4)

Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate, identified by its CAS number 1221723-23-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the tetrahydropyridine class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule make it a valuable intermediate in synthesizing more complex pharmaceutical agents.

The molecular formula of Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate is C₁₁H₁₅O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of an acetyl group and a carboxylate ester moiety contributes to its reactivity and potential applications in various chemical transformations. These functional groups are particularly important in medicinal chemistry, as they can be modified to enhance bioavailability and target specific biological pathways.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their potential therapeutic effects. Studies have shown that compounds within this class can exhibit properties such as analgesic, anti-inflammatory, and neuroprotective activities. Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate has been investigated for its role in the synthesis of novel pharmacophores that could lead to the development of new drugs targeting neurological disorders.

One of the most compelling aspects of Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate is its versatility as a building block in organic synthesis. The compound can undergo various reactions such as esterification, hydrolysis, and condensation reactions, making it a versatile intermediate for constructing more complex molecules. This flexibility is particularly valuable in drug discovery pipelines where rapid and efficient synthesis of target compounds is essential.

Recent research has also highlighted the importance of sustainable chemistry in pharmaceutical development. Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate has been explored in green chemistry approaches aimed at reducing the environmental impact of synthetic processes. By optimizing reaction conditions to minimize waste and energy consumption, researchers are paving the way for more eco-friendly drug production methods.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its unique structural properties make it suitable for use as a precursor in synthesizing compounds with specific biological activities. For instance, derivatives of Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate have shown promise in developing new pesticides and herbicides that are more effective and environmentally benign.

In conclusion, Ethyl 5-acetyl-1,2,3,4-tetrahydropyridine-1-carboxylate (CAS No. 1221723-23-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its structural features and reactivity make it a valuable tool in organic synthesis and drug development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing chemical innovation and improving human health.